Cas no 2764000-05-5 (8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid)

• Product Name: 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid
• CAS No: 2764000-05-5
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 5922640
• PubChem ID: 165981306
• Update Time: 2025-10-31

8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2764000-05-5
• EN300-37343413
• 8-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid
• 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid

• Inchi： 1S/C16H15NO4/c1-2-8-21-16(20)17-10-13-5-3-4-11-6-7-12(15(18)19)9-14(11)13/h2-7,9H,1,8,10H2,(H,17,20)(H,18,19)
• InChI Key： PELYHJFMCQIWRC-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCC1C=CC=C2C=CC(C(=O)O)=CC=12)=O

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid

Research Briefing on 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid (CAS: 2764000-05-5)

The compound 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid (CAS: 2764000-05-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This naphthalene-based derivative, characterized by its unique functional groups, has been the subject of several studies exploring its synthetic utility, biological activity, and pharmacological properties. The presence of both a carboxylic acid and an allyloxycarbonyl-protected amino group in its structure makes it a versatile intermediate for the synthesis of more complex molecules with potential therapeutic value.

Recent studies have focused on the synthetic routes for producing 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid with high yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized procedure involving the coupling of 8-(aminomethyl)naphthalene-2-carboxylic acid with allyl chloroformate under mild conditions, achieving yields exceeding 85%. The researchers emphasized the importance of controlling reaction temperature and pH to minimize side reactions, which could compromise the compound's utility in subsequent synthetic steps.

From a biological perspective, preliminary investigations have revealed interesting properties of this compound. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid exhibits moderate inhibitory activity against certain inflammatory enzymes, particularly cyclooxygenase-2 (COX-2), with an IC50 value of 12.3 μM. While this activity is not sufficiently potent for direct therapeutic use, the compound's structure serves as a valuable scaffold for the development of more potent analogs through structural modifications.

The pharmacological potential of this compound has been further explored in recent drug discovery programs. Several pharmaceutical companies have included 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid in their compound libraries for high-throughput screening against various disease targets. Its balanced lipophilicity (calculated logP of 2.1) and molecular weight (287.3 g/mol) make it particularly suitable for lead optimization in central nervous system (CNS) drug development, as evidenced by its ability to cross the blood-brain barrier in preliminary animal studies.

Current research directions include exploring the compound's utility in targeted drug delivery systems. The allyloxycarbonyl protecting group presents opportunities for selective deprotection or further functionalization, which could be exploited in prodrug strategies or polymer conjugation for controlled release formulations. A recent patent application (WO2023/189234) describes the use of this compound as a linker in antibody-drug conjugates (ADCs), where its stability under physiological conditions and cleavability under specific triggers offer advantages over traditional linker chemistries.

In conclusion, 8-({[(Prop-2-en-1-yloxy)carbonyl]amino}methyl)naphthalene-2-carboxylic acid represents a promising chemical entity with multiple applications in medicinal chemistry. Its versatility as a synthetic intermediate, combined with its intrinsic biological activity and favorable physicochemical properties, positions it as a valuable tool for drug discovery. Future research will likely focus on expanding its utility through structural modifications and exploring its potential in novel therapeutic modalities.